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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2-Difluoro-3-allylbenzene (CAS
No. 1227785-64-9), a fluorinated aromatic compound with significant potential in medicinal
chemistry and materials science. This document delves into its chemical identity,
physicochemical properties, synthesis strategies, and known applications, with a particular
focus on its relevance to drug discovery. The strategic incorporation of both vicinal fluorine
atoms and a reactive allyl group on a benzene ring presents a unique scaffold for the
development of novel molecular entities. This guide is intended to serve as a valuable resource
for researchers and scientists engaged in the design and synthesis of advanced organic
molecules.

Chemical Identity and Synonyms

The subject of this guide is the chemical compound with the following identifiers:

e Systematic IUPAC Name: 1,2-Difluoro-3-(prop-2-en-1-yl)benzene[1]
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Common Name: 1,2-Difluoro-3-allylbenzene

CAS Number: 1227785-64-9[1]

Molecular Formula: CoHsF2[1]

Molecular Weight: 154.16 g/mol [1]

For clarity and consistency, the IUPAC name, 1,2-Difluoro-3-(prop-2-en-1-yl)benzene, will be
used throughout this guide.

Physicochemical and Spectral Properties

Detailed experimental data for 1,2-Difluoro-3-(prop-2-en-1-yl)benzene is not extensively
published. However, based on the properties of its constituent parts and related molecules, the
following characteristics can be anticipated.

Table 1: Estimated Physicochemical Properties

Property Value Source/Justification

Based on similar substituted

Appearance Colorless liquid
benzenes.
Likely higher than 1,2-
Boiling Point Not available difluorobenzene (92 °C) due to
the allyl group.
Likely slightly higher than
Density Not available water, similar to other

fluorinated aromatics.

Insoluble in water; Soluble in

common organic solvents .
- General solubility of non-polar
Solubility (e.g., ethers, halogenated )
) aromatic compounds.
solvents, aromatic

hydrocarbons).

) Recommended by chemical
Storage Sealed in dry, 2-8°C[1] )
suppliers.
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Table 2: Predicted Spectral Data

Spectroscopy

Predicted Features

1H NMR

Aromatic Protons: Complex multiplets in the
aromatic region (approx. 6 6.9-7.3 ppm). Allylic
Protons: A doublet for the CHz group (approx. &
3.4 ppm), a multiplet for the internal vinyl CH
(approx. & 5.8-6.0 ppm), and two multiplets for
the terminal vinyl CHz (approx. 6 5.0-5.2 ppm).

13C NMR

Aromatic Carbons: Multiple signals in the
aromatic region (approx. 6 115-155 ppm), with
characteristic C-F couplings. Allylic Carbons:
Signals for the CHz (approx. & 30-35 ppm),
internal CH (approx. & 135-140 ppm), and
terminal CHz (approx. & 115-120 ppm).

9F NMR

Two distinct signals in the aromatic fluorine
region, likely showing coupling to each other

and to adjacent protons.

Mass Spec (El)

Molecular lon (M*): m/z = 154. Fragmentation:
Loss of allyl radical (CsHs) leading to a peak at
m/z = 113. Further fragmentation of the

difluorobenzene ring.

Synthesis and Reactivity

The synthesis of 1,2-Difluoro-3-(prop-2-en-1-yl)benzene is not explicitly detailed in readily

available literature. However, established synthetic methodologies for analogous compounds

provide a strong foundation for its preparation. The two most probable synthetic routes are

ortho-lithiation followed by allylation, and palladium-catalyzed cross-coupling reactions.

Synthesis via ortho-Lithiation

The presence of the two fluorine atoms acidifies the protons on the benzene ring, particularly

the one positioned between them. This allows for regioselective deprotonation using a strong
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base, a process known as ortho-lithiation. The resulting aryllithium intermediate can then be
guenched with an allyl electrophile.

Workflow 1: Synthesis via ortho-Lithiation

Deprotonation

Strong Base (e.g., n-BuLi, LDA
HE, -78 °

1,2-Difluorobenzene

2,3-Difluorophenyllithium Nucleophilic Attack Allyl Bromide, 1,2-Difluoro-3-allylbenzene

Click to download full resolution via product page
Caption: Proposed synthesis of 1,2-Difluoro-3-allylbenzene via ortho-lithiation.

Detailed Protocol: Synthesis of 1,2-Difluoro-3-(prop-2-en-1-yl)benzene via ortho-Lithiation
(Representative)

Disclaimer: This is a representative protocol based on similar reactions and should be
optimized for safety and yield.

e Setup: To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar,
a nitrogen inlet, a thermometer, and a dropping funnel, add anhydrous tetrahydrofuran
(THF). Cool the flask to -78 °C in a dry ice/acetone bath.

» Starting Material: Add 1,2-difluorobenzene (1.0 equivalent) to the cooled THF.

e Lithiation: Slowly add a solution of n-butyllithium (n-BuLi) in hexanes (1.05 equivalents)
dropwise to the stirred solution, maintaining the internal temperature below -70 °C. Stir the
reaction mixture at -78 °C for 1-2 hours.

 Allylation: Add allyl bromide (1.1 equivalents) dropwise to the reaction mixture. Allow the
reaction to slowly warm to room temperature and stir for an additional 12-16 hours.

e Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous
solution of ammonium chloride (NH4Cl).

o Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl
acetate (3 x volume of aqueous layer).
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e Washing: Wash the combined organic layers with water and then with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate
(MgSO0e.), filter, and concentrate the solvent under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel using a
non-polar eluent system (e.g., hexanes or a hexane/ethyl acetate gradient) to yield the pure
1,2-Difluoro-3-(prop-2-en-1-yl)benzene.

Synthesis via Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are a powerful tool for the formation of carbon-
carbon bonds. A plausible approach would involve the reaction of a 1,2-difluorophenyl-
containing organometallic reagent with an allyl electrophile, or vice versa. For instance, a
Negishi or Suzuki-Miyaura coupling could be employed.

Workflow 2: Synthesis via Palladium-Catalyzed Cross-Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to 1,2-Difluoro-3-
allylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7972230/docs#an-in-depth-technical-guide-to-1-2-
difluoro-3-allylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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